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Compound of Interest

3-Chloro-4-fluoro-4'-
Compound Name:

methoxybenzophenone
CAS No.: 760192-87-8
Cat. No.: B1323946

Get Quote

Executive Summary: The Diaryl Ketone Scaffold

In the landscape of modern medicinal chemistry, 3-Chloro-4-fluoro-4'-
methoxybenzophenone (CAS 760192-87-8) represents a high-value "privileged structure.” It
serves as a critical building block for diarylmethyl and diaryl ether pharmacophores, widely
utilized in the development of SGLT2 inhibitors (metabolic disease), kinase inhibitors

(oncology), and anti-inflammatory agents.

This guide moves beyond simple catalog listings to provide a rigorous technical analysis of the
compound's synthesis, critical quality attributes (CQAs), and the global supplier landscape. It is
designed to empower research teams to distinguish between "catalog chemical" grade and
"pharmaceutical intermediate” grade materials.

Chemical Profile & Technical Specifications[1][2][3]
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Property Specification
3-Chloro-4-fluorophenyl)(4-

UPAC Name ;ethoxyphenyl)mZthar:/o)rfe

CAS Number 760192-87-8

Molecular Formula C14H10CIFO2

Molecular Weight 264.68 g/mol

Core Scaffold Benzophenone

Electrophilic Carbonyl (C=0), Labile Fluorine

Key Functionalit
Y Y (SNAr active), Methoxy handle

Soluble in DCM, DMSO, Ethyl Acetate; Insoluble

Solubility i Wat
in Water

Appearance White to off-white crystalline powder

Structural Significance

The compound features two distinct aromatic rings with orthogonal reactivity:

e Ring A (3-Cl, 4-F): The fluorine atom at the 4-position is activated for Nucleophilic Aromatic
Substitution (SNAr), allowing for the introduction of amines or ethers (common in kinase
inhibitors). The chlorine provides a handle for palladium-catalyzed cross-coupling
(Suzuki/Buchwald).

e Ring B (4-OMe): The methoxy group acts as a protected phenol, which can be demethylated
to reveal a hydroxyl group for further derivatization or hydrogen bonding.

Synthetic Route & Process Causality

Understanding the synthesis is mandatory for evaluating supplier quality. The presence of
specific impurities reveals the manufacturing route and the supplier's process control capability.

The Friedel-Crafts Acylation Protocol
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The dominant industrial route involves the Friedel-Crafts acylation of Anisole with 3-Chloro-4-
fluorobenzoyl chloride.

Why this route?

o Regioselectivity: The methoxy group of anisole is a strong ortho, para-director. Steric
hindrance favors the para position, yielding the desired 4'-methoxy product.

o Cost Efficiency: Reagents are readily available commodity chemicals.
Critical Process Parameters (CPPs):

o Temperature Control (<5°C): Essential to prevent demethylation of the methoxy group by the
Lewis Acid (AICIs), which would yield the phenolic impurity (4'-hydroxy derivative).

o Moisture Control: Strictly anhydrous conditions are required to maintain catalyst activity and
prevent hydrolysis of the acid chloride.

Synthesis Workflow Diagram

3-Chloro-4-fluorobenzoyl Ice/HCI Quench Phase Separation & 3-Chloro-4-fluoro-4'-methoxybenzophenone
Chloride (Hydrolysis of Complex) Crystallization (EtOH) (>98% Purity)
Anisole edel-Crafts Acylatio High Temp/Poor Mixin: Impurity A
(Methoxybenzene) 0-5° 4 Ortho-Isomer
Excess AICI3/Time
AICI3 (Lewis Acid) Impurity B:
DCM Solvent Phenol Derivative |
(Demethylated) :

Click to download full resolution via product page

Caption: Figure 1. Industrial synthesis workflow via Friedel-Crafts acylation, highlighting critical
control points for isomer and demethylation impurities.

Quality Control & Impurity Profiling
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When sourcing this intermediate, a Certificate of Analysis (CoA) listing "Purity >97%" is

insufficient. You must request data on specific impurities that affect downstream chemistry.

Impurity Type

Origin

Risk to Drug
Development

Detection Method

Ortho-Isomer

Regio-isomerism
during acylation (2'-

methoxy)

Creates inseparable
isomers in final API;
alters SAR data.

1H-NMR (distinct
methoxy shift)

Phenolic Derivative

AlCl3-mediated

demethylation

Competes in
subsequent
alkylation/coupling

reactions.

HPLC (Polar peak),
LC-MS

Acid Hydrolysis

Residual 3-Chloro-4-

Quenches bases
(e.g., LIHMDS) in next

Acid-Base Titration /

fluorobenzoic acid HPLC
steps.
Poisons Palladium
) ) Poor workup of Lewis catalysts in
Residual Aluminum ICP-MS

Acid

downstream Suzuki

couplings.

Self-Validating Protocol:

 NMR Check: The methoxy singlet for the para-isomer typically appears around 3.8-3.9 ppm.

Any singlet around 3.6-3.7 ppm suggests the ortho-isomer.

e Functional Test: Perform a small-scale SNAr reaction with a secondary amine. If yield is low,

check for residual Aluminum (catalyst poison) or Hydrolysis products (proton source).

Strategic Supplier Landscape

Suppliers are categorized by their ability to support different stages of drug development.

Tier 1: Validated Research Suppliers (Gram to Kg Scale)

Best for: Early-stage discovery, SAR studies, Reference Standards.
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» Rieke Metals (USA)
o Catalog: #5051-34

o Strength: High reliability, specializes in organometallic precursors. Likely offers highly
active "Rieke" grade reagents if further metalation is required.

o Data: typically provides full NMR/HPLC characterization.
e Ambeed (USA/Global)
o Role: Major aggregator with reliable stock. Good for rapid delivery of gram quantities.
o Note: Verify batch origin; often repackages from bulk manufacturers.
e MilliporeSigma / Aldrich (Global)
o Role: The "Gold Standard" for analytical reference.

o Limitation: High cost per gram; not viable for scale-up.

Tier 2: Bulk Manufacturing Partners (Kg to Metric Ton)

Best for: Process development, Pilot plant runs, GMP starting materials.
e Appchem (China)
o Capability: Specializes in fluorinated benzophenones.

o Verification Needed: Explicitly request "Isomer Purity”" data. Ensure they distinguish
between the 3-chloro and 4-chloro isomers.

e Sino-High (China)
o Capability: Large-scale benzophenone synthesis.

o Strategy: Engage for custom synthesis if the specific CAS is not in stock. They have the
raw material supply chain (fluorobenzene derivatives) to manufacture this rapidly.
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Capot Chemical (China)

o Role: Fine chemical custom synthesis. often bridges the gap between catalog and bulk.

Procurement Strategy: The "3-Pillar" Verification

Do not issue a Purchase Order (PO) without these three confirmations:

The "Isomer Clause": The quote must specify "Para-isomer >98%". Many cheap suppliers
sell a mix of ortho/para as "Methoxybenzophenone derivative."

The "Metal Clause": Request an elemental analysis for Aluminum (Al) and Iron (Fe) if you
intend to use this in catalytic cross-coupling. Limits should be <20 ppm.

The "Structure Confirmation": Demand a *H-NMR spectrum of the current batch.

o Look for: Two distinct multiplets in the aromatic region (3 protons for Ring A, 4 protons for
Ring B) and a clean methoxy singlet.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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